Cas no 2203445-32-1 (2-Chloro-6,8-difluoroquinazoline)

• Product Name: 2-Chloro-6,8-difluoroquinazoline
• CAS No: 2203445-32-1
• MF: C₈H₃ClF₂N₂
• MW: 200.572627305984
• MDL: MFCD31416978
• CID: 5463115
• PubChem ID: 155822498
• Update Time: 2025-06-09

2-Chloro-6,8-difluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6,8-difluoroquinazoline
• Z2871701092

• MDL： MFCD31416978
• Inchi： 1S/C8H3ClF2N2/c9-8-12-3-4-1-5(10)2-6(11)7(4)13-8/h1-3H
• InChI Key： XWMZTIUHRJIWBC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=C(C=C(C2=N1)F)F

Computed Properties

• Exact Mass: 199.9952821 g/mol
• Monoisotopic Mass: 199.9952821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8
• Molecular Weight: 200.57

Additional information on 2-Chloro-6,8-difluoroquinazoline

Professional Introduction to 2-Chloro-6,8-difluoroquinazoline (CAS No: 2203445-32-1)

2-Chloro-6,8-difluoroquinazoline, with the chemical formula C₈H₃ClF₂N₂, is a fluorinated quinazoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by its CAS number 2203445-32-1, represents a promising scaffold for the development of novel therapeutic agents. The presence of both chlorine and fluorine substituents in its molecular structure imparts unique electronic and steric properties, making it an attractive candidate for further exploration in drug discovery.

The quinazoline core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological effects, including anticancer, antiviral, and anti-inflammatory properties. The introduction of halogen atoms, particularly fluorine and chlorine, into the quinazoline ring system has been shown to enhance the metabolic stability and binding affinity of these compounds towards biological targets. Specifically, the electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, influencing its reactivity and interactions with biological receptors.

In recent years, there has been a growing interest in developing fluorinated quinazolines as lead compounds for the treatment of various diseases. For instance, studies have demonstrated that fluorinated quinazolines can exhibit potent inhibitory activity against kinases, which are key enzymes involved in signal transduction pathways associated with cancer progression. The structural modifications introduced in 2-Chloro-6,8-difluoroquinazoline may contribute to its ability to selectively target specific kinases while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The chlorine atom at the 2-position and the two fluorine atoms at the 6- and 8-positions provide multiple sites for further functionalization through various chemical transformations. This flexibility allows medicinal chemists to explore diverse structural analogs by introducing additional substituents or modifying existing ones. Such modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic clearance.

Recent advancements in computational chemistry have enabled more efficient screening and design of fluorinated quinazolines like 2-Chloro-6,8-difluoroquinazoline. Molecular docking simulations and quantum mechanical calculations can predict the binding modes of these compounds with target proteins, providing valuable insights into their mechanism of action. These computational approaches have been instrumental in identifying promising candidates for experimental validation and further optimization.

The synthesis of 2-Chloro-6,8-difluoroquinazoline involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized synthetic methodologies due to their high reactivity and sensitivity to environmental conditions. However, recent developments in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules more efficiently than ever before. These advancements have opened new avenues for the synthesis of structurally diverse fluorinated quinazolines.

Evaluation of the pharmacological properties of 2-Chloro-6,8-difluoroquinazoline has revealed several intriguing findings. In vitro studies have shown that this compound exhibits inhibitory activity against certain kinases at nanomolar concentrations, suggesting its potential as an anti-cancer agent. Additionally, preliminary in vivo studies have demonstrated its ability to suppress tumor growth in animal models without significant toxicity. These results underscore the therapeutic promise of this compound and highlight its potential for further development into a clinical candidate.

The role of fluorine atoms in enhancing the bioavailability and stability of pharmaceutical compounds cannot be overstated. Fluorinated quinazolines often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the ability of fluorine atoms to modulate lipophilicity and metabolic degradation pathways. For example, fluoroquinazolines may resist enzymatic hydrolysis more effectively due to the electron-withdrawing effect of fluorine atoms, leading to prolonged half-lives and enhanced therapeutic efficacy.

The development of novel antiviral agents has also been an area where fluorinated quinazolines have shown promise. The structural features of 2-Chloro-6,8-difluoroquinazoline make it a suitable candidate for inhibiting viral enzymes such as proteases or polymerases. By targeting these essential viral proteins, fluoroquinazolines can disrupt viral replication cycles and provide new treatment options for infectious diseases caused by viruses like HIV or influenza.

In conclusion, 2-Chloro-6,8-difluoroquinazoline (CAS No: 2203445-32-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and related derivatives, it is likely that additional insights into its mechanisms of action will emerge. These findings will further refine our understanding of how fluoroquinazolines can be optimized for clinical use.